Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
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- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
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- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
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K. Gopalakrishnan J. Mater. Chem. A, 2013,1, 7563-7565
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Dmytro A. Luzhbin,Yeng-Long Chen Soft Matter, 2018,14, 7382-7389
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Angel L. Fuentes de Arriba,Felix Urbitsch,Darren J. Dixon Chem. Commun., 2016,52, 14434-14437
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Christopher J. D. Austin,Jan Kahlert,Fatiah Issa,John H. Reed,Jason R. Smith,Joseph A. Ioppolo,Jennifer A. Ong,Joanne F. Jamie,David Hibbs,Louis M. Rendina Dalton Trans., 2014,43, 10719-10724
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Joaquin Miranda Mena,Thomas Gruhn J. Mater. Chem. A, 2021,9, 21111-21122
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Kai Guo,Jianwei Lin,Yang Li,Xin Li,Xinxin Yang,Juanjuan Xing,Jiong Yang J. Mater. Chem. A, 2020,8, 5323-5331
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Junhao Li,Jinya Cai,Haixia Su,Hanwen Du,Juan Zhang,Shihui Ding,Guixia Liu,Yun Tang,Weihua Li Mol. BioSyst., 2016,12, 868-878
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Haotian Chen,Qihong Fang,Kun Zhou,Yong Liu,Jia Li CrystEngComm, 2020,22, 4136-4146
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
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